Journal Name:International Journal of Coal Preparation and Utilization
Journal ISSN:1939-2699
IF:2.791
Journal Website:http://www.tandf.co.uk/journals/titles/07349343.asp
Year of Origin:0
Publisher:Routledge
Number of Articles Per Year:37
Publishing Cycle:Quarterly
OA or Not:Not
Opportunities for planned retreat and flexible land use in Sweden: Local, regional and national governance perspectives
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-06-03 , DOI: 10.1016/j.crm.2023.100530
As the sea level rises and the frequency of intense rains increase, so does the need for climate adaptation. Planning for a successive development of society away from current and future flood prone areas to give room for water is not seen as an alternative in Sweden today, although it could be a strategy that creates long-term security.In this study, we investigated Swedish public authorities' perceptions of planned retreat and flexible land use. This was done through an online survey and interviews directed to officials directly involved in climate adaptation work, at municipalities, County Administration Boards (CABs), Regions, national authorities (NAs), and industry organizations (IOs). The responses were analyzed through the lens of a windows of opportunity approach. The study indicates that the extent to which climate scenarios are used and how far into the future the planning horizon extends in the practical work, varies between governance level which also have impact on the perspectives on planned retreat. The openness for planned retreat and flexible strategies seemed to differ slightly between governance levels in an ascending scale from regions, IOs / NAs, municipalities, to CABs. The survey has generated insights from a large number of respondents at different governance levels sharing their perceptions of retreat and adaptation in Sweden as a main contribution of this work.Difficulties to deal with uncertainties in climate scenarios and considering long-term perspectives were identified as some reasons that close the window for planned retreat. Enabling a flexible use of the land that will gradually become more exposed to flooding and sea level rise could be an intermediate step towards retreat. This would be a way to reframe a closed window of opportunity and begin the process of turning it into something transformative. It could be where the short- and long-term planning meet and a way to reframe our way of thinking about how we live and reside in dynamic waterfront areas, and perhaps lead to a more transformative, safe, and sustainable society for future generations.
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Present and future heat stress of preschoolers in five Swedish cities
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-04-08 , DOI: 10.1016/j.crm.2023.100508
Heat stress can have negative effects on human wellbeing with morbidity and mortality as harmful consequences, especially in vulnerable groups, e.g. children, elderly and chronically ill. Children is for example at higher risk of dehydration and heat stroke compared to healthy adults. Furthermore, children attending preschools are endorsed to spend time outdoors and engaging in physical activities. Therefore, thermally comfortable preschool yards are detrimental to sustain safe environments where the children can continue their physically active play. Here we show that preschoolers in five Swedish cities, Malmö, Gothenburg, Stockholm, Östersund and Luleå, are exposed to heat stress on warm and clear days between May-August in preschool yards with insufficient shading, using three different thermal indices (COMFA, PET and UTCI). Furthermore, future number of heat stress days are evaluated using the SMHI RCA4 regional climate model from the EURO-CORDEX project, forced with six different global climate models. Results show that heat stress will increase under the RCP2.6, 4.5 and 8.5 climate change scenarios. In Malmö, Gothenburg and Stockholm number of days with heat stress all hours 09:00–15:00 while playing in a sunlit sandbox have doubled from approximately 10 to 20 days for 2071–2100 (RCP8.5) compared to 2008–2020. These numbers are even higher if active play, e.g. running, is performed, estimating to around two weeks in July alone by the end of the century. Without adaptation this is likely to have adverse effects on the health and learning of children. If the preschool yard, on the other hand, is shaded by trees, days with heat stress are almost entirely diminished, indicating the importance of trees in preschool yard design as a tool to mitigate heat stress.
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Environmental justice in disaster recovery: Recognition of the Latinx community by nonprofit leaders
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-03-26 , DOI: 10.1016/j.crm.2023.100502
Nonprofit organizations are important sources of aid and assistance in the aftermath of disasters, directly contributing to disaster recovery efforts in communities and in some cases broader environmental justice objectives. However, there is a need to better align nonprofit organization processes and programs to address the needs of disadvantaged communities. This study examines how leaders of nonprofit organizations navigate and address the needs and experiences of Latinx persons in their community. We draw from 18 semi-structured interviews with leaders of nonprofit organizations involved in disaster recovery in Wilmington, North Carolina after Hurricane Florence in 2018. Interviews focused on the degree that nonprofit leaders involved in disaster recovery recognize the Latinx community, how the process of recognition manifests among these leaders, and how recognition by these leaders is related to procedural and distributional justice. Findings suggest that leaders adopt more sophisticated recognition of disaster recovery needs of the Latinx community when they have direct experience working with Latinx persons, collaborate with individuals who understand the Latinx community, partner with other organizations, or leverage geospatial or other data on disaster impacts and demographics. Data generated in this study underscores the role that recognition can play in promoting progress towards procedural and distributional justice in the disaster recovery context. These findings suggest that assigned leaders of nonprofits can and do function to exacerbate inequities through their disaster recovery services. However, the findings also showcase nonprofit leaders are interested in promoting just outcomes, and one possible route is through greater emphasis on the role of recognition. This work can inform approaches to resilience planning and help leaders of nonprofit organizations understand the needs and experiences of disadvantaged communities, so they can restructure organization policies and programs to address the needs of those who are most vulnerable to environmental hazards.
Detail
Decision-support for land reclamation location and design choices in the Maldives
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-04-25 , DOI: 10.1016/j.crm.2023.100514
Land reclamation in the Maldives is widespread. Current land reclamation practices, however, lack a systematic approach to anticipate sea-level rise and do not account for local flood risk differences to inform location and design choices. To address these limitations, this paper applies two decision-support tools: a hazard threshold analysis, and a cost-benefit analysis. Both tools produce site-specific estimates of land elevations or flood defence heights but do so for different goals. The hazard threshold analysis identifies hazard-based solutions that meet an acceptable flood probability for an intended lifespan without follow-up actions by reliability optimisation. The cost-benefit analysis identifies risk-based solutions using dynamic programming. We apply both tools to two land reclamation sites, a newly reclaimed airport island and a land extension of an inhabited island, in the Maldives. We find that total hazard-based heights for long-term planning horizons are highly uncertain, with local height differences of up to 1.9 m across sea-level rise scenarios by 2100. Risk-based Island elevations, in contrast, differ much less across scenarios, offering a practical advantage for decision-making. However, land reclamation choices on location, land elevation and investment in flood protection are not only driven by hazard-related aspects, such as reef characteristics, swell exposure, and sea-level rise, but also by estimates of exposed assets, reclamation, and flood protection costs. Taken together, the two decision-support tools are helpful for improving adaptation decisions and are also applicable in other small island regions.
Detail
The role of smartphone-based weather information acquisition on climate change perception accuracy: Cross-country evidence from Kyrgyzstan, Mongolia and Uzbekistan
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-07-15 , DOI: 10.1016/j.crm.2023.100537
Individual perception about climate risks is critical for adopting mitigation and adaptation measures, yet international experience shows that individual perception might fundamentally deviate from objective changes. So far, little attention has been paid in the literature to understanding the role of ICTs in improving the accuracy of farmers' perceptions of actual drought occurrence. Therefore, this study aims to fill this gap by analyzing the discrepancy between farmers' subjective perceptions and actual drought occurrence. Furthermore, the study investigates the role of smartphone-based weather information on accurate perception of drought.Subjective drought assessment was obtained by a cross-sectional dataset of 2830 farm-level observations collected in Kyrgyzstan, Mongolia and Uzbekistan in 2021. For measuring objective meteorological drought occurrence, this study employs a standardized precipitation evapotranspiration index (SPEI) based on satellite imagery. The role of smartphone-based weather information acquisition on drought perception accuracy was measured by Propensity score matching. The comparison of objective and subjective assessment showed that 67 percent of farmers in Kyrgyzstan, 32 percent in Mongolia and 46 percent in Uzbekistan perceived meteorological drought inaccurately. The PSM estimates indicate that smartphone-based weather information acquisition significantly influences accurate meteorological drought perception. With these results, we advocate for higher attention to improving internet speed in rural areas and providing online weather information also to farmers with low digital literacy and low incomes.
Detail
Climate impact storylines for assessing socio-economic responses to remote events
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-04-11 , DOI: 10.1016/j.crm.2023.100500
Quote: “What I hear, I forget. What I see, I remember. What I do, I understand.” (Xunzi, ∼300 BCE).Modelling complex interactions involving climatic features, socio-economic vulnerability or responses, and long impact transmissions is associated with substantial uncertainty. Physical climate storylines are proposed as an approach to explore complex impact transmission pathways and possible alternative unfoldings of event cascades under future climate conditions. These storylines are particularly useful for climate risk assessment for complex domains, including event cascades crossing multiple disciplinary or geographical borders. For an effective role in climate risks assessments, development guidelines are needed to consistently develop and interpret the storyline event analyses.This paper elaborates on the suitability of physical climate storyline approaches involving climate event induced shocks propagating into societal impacts. It proposes a set of common elements to construct the event storylines. In addition, criteria for their application for climate risk assessment are given, referring to the need for storylines to be physically plausible, relevant for the specific context, and risk-informative.Apart from an illustrative gallery of storyline examples found in literature, three examples of varying scope and complexity are presented in detail, all involving the potential impact on European socio-economic sectors induced by remote climate change features occurring far outside the geographical domain of the European mainland. The storyline examples illustrate the application of the proposed storyline components and evaluate the suitability of the criteria defined in this paper. It thereby contributes to a rigorous design and application of event-based climate storyline approaches.
Detail
An inventory tool to assess displacement data in the context of weather and climate-related events
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-04-11 , DOI: 10.1016/j.crm.2023.100509
Weather and climate-related events have already altered human mobility patterns and led to displacement. While the evidence base is low due to data gaps and scarcity, climate change is expected to reinforce disaster-related displacement. Here we systematically analyze how components of internal displacement data are related to disaster outcomes in Somalia, Afghanistan, the Marshall Islands and Bangladesh using a data inventory tool. We contribute the first programmatic approach to evaluate the evidence of extreme weather impacts on internal displacement in four distinct case studies. We find that the data evidence differs considerably from the disaster displacement process recorded qualitatively in reports. We provide a straightforward, bottom-up application guide that ultimately improves the understanding of changing disaster displacement risks for researchers and practitioners alike. We thereby show nuances in data availability and granularity for potential causal statements between climate change and internal displacement. We conclude that the implementation of data-focused climate policy and action could address obstacles to averting and minimizing disaster displacement.
Detail
An Assessment of Attitudes and Perceptions of International University Students on Climate Change
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-02-08 , DOI: 10.1016/j.crm.2023.100486
Universities have an unrivaled potential to educate students on climate change issues and to actively engage them in climate affairs, both as citizens and influencers of future professions. Despite this potential and the many advantages of university student engagement in climate change, less emphasis has been given to understanding their attitude and perceptions towards climate change, in a way that may guide changes in the curriculum and teaching practices. Based on the need to address the existing literature gap, this article assesses university studentś attitudes and perceptions toward climate change at the international level. This study comprises a survey of a sample of universities across the world and uses statistical analysis to identify the most important trends across geographical locations of the universities. The study revealed that university students are aware of climate change and associated risks. The university students believe that climate change education is a means to shape their attitude and equip them with relevant skills and knowledge so as to influent others. The awareness of university students is inextricably linked to their field of study and participation in various climate change events. Furthermore, the student’s knowledge of climate change risks varies across gender, age, and academic education. The study provides recommended universities to include climate change issues in their curricular and extracurricular programs so as to prepare future professionals to cope with the far reaching challenges of a climate change.
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Adaptation rationales and benefits: A foundation for understanding adaptation impact
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-01-18 , DOI: 10.1016/j.crm.2023.100479
Efforts to achieve coordinated, effective, and impactful adaptation outcomes are complicated by factors ranging from the local specificity of adaptation needs to the challenges of politics and prioritization that drive funding decisions. However, these and other challenges are perpetuated and exacerbated by poorly constructed, often implicit, and generally institution- or context-specific impact pathways connecting policy/institutional priorities through their materialization in specific actions to their intended outcomes. We call these impact pathways adaptation rationales, as they represent the logic of an adaptation action. The implicit nature of most current adaptation rationales makes it difficult to identify and test the accuracy and veracity of claims and assumptions underlying everything from policy priorities to intervention selection. In this article, we address this foundational challenge for the adaptation community of practice by proposing a typology of adaptation benefits (reduced exposure, reduced sensitivity, and increased adaptive capacity) that facilitates the construction of meaningful, transparent adaptation rationales. We lay out what these well-understood components of vulnerability mean in the context of adaptation benefits and provide guiding questions for their use in constructing adaptation rationales. Using hypothetical and real-world examples of projects and portfolios, we illustrate how this typology and the adaptation rationales it enables focus attention on the goals of a given action, its likely effectiveness, and for whom it is likely to be effective. Each of these issues offers an opportunity to strengthen project design, implementation, monitoring, and evaluation, while also facilitating portfolio-level understandings of adaptation approaches, assumptions, and efficacy. This typology does not, by itself, presume to resolve the many debates in adaptation practice, such as the tension between incremental and transformational goals, the tradeoffs between actions addressing exposure via infrastructure versus those aimed at the underlying structures of inequality that render some populations more vulnerable to these impacts than others. However, by bringing issues of governance and justice the forefront of adaptation conversations, the typology, and the adaptation rationales it enables, allows for the productive, situationally-appropriate negotiation of these debates to improve the outcomes of adaptation policy and action.
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Good practice for knowledge co-development through climate related case studies
International Journal of Coal Preparation and Utilization ( IF 2.791 ) Pub Date: 2023-04-20 , DOI: 10.1016/j.crm.2023.100513
Case studies have been an extensively used methodology in various research fields. Despite receiving some criticism due to their lack of generalization, case studies are particularly suitable for capturing the complexity of the contexts in which climate services operate, contributing to make climate information actionable. However, little attention has been placed on the key elements that case studies should consider and the value that these cases acquire from bringing together different actors and stimulating interdisciplinary and transdisciplinary collaborations. In this study, we describe the coproduction process undergone for the co-development of case studies in the context of an Arctic research project. In the project, case studies are understood as a way to co-examine with stakeholders past weather and climate events of interest, and describe, analyze and explain these events in collaboration with climate scientists to identify adaptation opportunities. Based on the experience gained, we identified eight principal elements that case studies should cover for successfully channeling scientific results to non-expert audiences. These elements are: (i) the selection of the event by stakeholders, (ii) description of physical processes and underlying causes of the event, (iii) understanding of the event’s socio-economic impacts, (iv) exploration of the possibility to predict such events, (v) added value of scientific knowledge, (vi) role that climate change has in the occurrence of the event, (vii) identification of research gaps, and (viii) exploration of storylines or pictures of the future. Addressing each of these elements required various levels of involvement of the different actors in the transdisciplinary team. Our experience can provide useful guidance to other climate services initiatives aiming to co-produce knowledge with stakeholders as well as make scientific results more accessible to different audiences while benefiting from the value that emerges from well-designed case studies.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 ENERGY & FUELS 能源与燃料4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
3.00 19 Science Citation Index Expanded Not
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